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Compound of Interest

Compound Name: Nitrosulfonazo III

Cat. No.: B1148275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Nitrosulfonazo III, a
valuable chromogenic reagent in analytical chemistry. The document details its various

synonyms found in chemical literature, presents quantitative data regarding its use in

spectrophotometric analysis, outlines experimental protocols for its application, and visualizes

key chemical processes through diagrams.

Synonyms and Chemical Identity
Nitrosulfonazo III is known by a variety of names in chemical literature, which can sometimes

lead to confusion. A clear understanding of these synonyms is crucial for efficient literature

searching and chemical sourcing.

Common Synonyms:[1][2][3][4][5]

Nitchromazo

Nitchromeazo

Nitrochromazo

Nitrochromeazo

Dinitrosulfonazo II
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NITROSULFONAZO LLL

Nitrosulfonazoindicatorgrade

Nitroorthanilic S

Systematic and IUPAC Names:[2][3][4][5]

4,5-dihydroxy-3,6-bis[(4-nitro-2-sulfophenyl)diazenyl]naphthalene-2,7-disulfonic acid

2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3,6-bis[(4-nitro-2-sulfophenyl)azo]-

3,6-Bis(4-nitro-2-sulfophenylazo)chromotropic acid

2,7-Bis(2-sulfo-4-nitrophenylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonic acid

Chemical Identifiers:

CAS Number: 1964-89-2[2][3][4][5]

Molecular Formula: C₂₂H₁₄N₆O₁₈S₄[2][3]

Molecular Weight: Approximately 778.64 g/mol [2]

Quantitative Data for Spectrophotometric Analysis
Nitrosulfonazo III is widely used as a spectrophotometric reagent for the determination of

various metal ions. Its ability to form stable, colored complexes with metals allows for their

quantification. The following table summarizes key quantitative data for the use of

Nitrosulfonazo III in analytical applications.
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Analyte (Ion)

Wavelength of
Maximum
Absorbance (λmax,
nm) of Complex

Molar Absorptivity
(ε, L·mol⁻¹·cm⁻¹)

Optimal pH Range

Barium (Ba²⁺) 640 1.5 x 10⁴ 3.5 - 4.5

Strontium (Sr²⁺) 640 1.3 x 10⁴ 3.8 - 4.2

Calcium (Ca²⁺) 650 1.2 x 10⁴ 3.0 - 4.0

Lead (Pb²⁺) 620 2.0 x 10⁴ 2.5 - 3.5

Note: The exact values for λmax and molar absorptivity can vary slightly depending on the

specific experimental conditions, such as the solvent and the presence of other ions.

Experimental Protocols
This section provides a generalized experimental protocol for the spectrophotometric

determination of a metal ion (e.g., Barium) using Nitrosulfonazo III.

Reagent Preparation
Standard Barium Solution (1000 ppm): Dissolve a precise amount of primary standard

barium salt (e.g., BaCl₂·2H₂O) in deionized water and dilute to a known volume in a

volumetric flask.

Nitrosulfonazo III Solution (0.05% w/v): Dissolve 0.05 g of Nitrosulfonazo III in 100 mL of

deionized water. This solution should be stored in a dark bottle and is typically stable for

several weeks.

Buffer Solution (pH 4.0): Prepare an acetate buffer by mixing appropriate volumes of acetic

acid and sodium acetate solutions.

Spectrophotometric Procedure
Calibration Curve:
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Pipette a series of standard barium solutions of known concentrations into a set of 25 mL

volumetric flasks.

To each flask, add 2.0 mL of the 0.05% Nitrosulfonazo III solution and 5.0 mL of the pH

4.0 buffer solution.

Dilute to the mark with deionized water and mix thoroughly.

Allow the color to develop for 15 minutes.

Measure the absorbance of each solution at the λmax for the Ba²⁺-Nitrosulfonazo III
complex (approximately 640 nm) against a reagent blank.

Plot a graph of absorbance versus concentration to create a calibration curve.

Sample Analysis:

Prepare the unknown sample by dissolving it in a suitable solvent and diluting it to fall

within the range of the calibration curve.

Treat the sample solution in the same manner as the standard solutions (addition of

Nitrosulfonazo III and buffer).

Measure the absorbance of the sample and determine the concentration of the metal ion

from the calibration curve.

Visualizations of Chemical Processes
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

related to Nitrosulfonazo III.

Synthesis of Nitrosulfonazo III
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4-Nitroaniline-2-sulfonic acid Diazotization
(NaNO₂, HCl)

Step 1 Diazonium Salt

Coupling Reaction

Chromotropic Acid Step 2
Nitrosulfonazo III

Click to download full resolution via product page

Caption: Synthesis pathway of Nitrosulfonazo III.

Complexation with a Metal Ion

Nitrosulfonazo III
(Free Ligand)

[M(NSA3)]²⁻ Complex
(Colored)

Metal Ion (M²⁺)

Click to download full resolution via product page

Caption: Complexation of Nitrosulfonazo III with a metal ion.

Spectrophotometric Analysis Workflow
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Caption: Workflow for spectrophotometric analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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